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Compound of Interest

Compound Name: Dibutyltin maleate

Cat. No.: B3426576

An In-depth Technical Guide to Dibutyltin Maleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyltin maleate (DBTM) is an organotin compound with the chemical formula C12H2004Sn.
[1][2] It is a versatile chemical primarily utilized as a heat stabilizer for polyvinyl chloride (PVC)
resins and as a condensation catalyst in the synthesis of polymers and other organic
compounds.[1][3][4][5][6] This guide provides a comprehensive overview of its chemical and
physical properties, synthesis and analytical protocols, and its biological interactions,
particularly its effects on cellular signaling pathways.

Chemical and Physical Properties

The properties of dibutyltin maleate are summarized in the table below. It is typically a white
amorphous powder or a colorless to pale yellow liquid.[3][7][8] It exhibits low volatility and is
slightly soluble in organic solvents like benzene and toluene, while being insoluble in water.[3]
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Property Value References

CAS Number 78-04-6 [L121031[7]

Molecular Formula C12H2004Sn [11[2][3]

Molecular Weight 346.99 g/mol [11[7]
White powder or colorless to

Appearance . [31[71(8]
pale yellow liquid

_ _ 108-113 °C or 110 °C or 135-

Melting Point [71[8]1[9]

138 °C
N Slightly soluble in benzene and

Solubility : [7]
toluene; Insoluble in water

Flash Point 204 °C [8]

Tin Content ~34.2% [819]

Experimental Protocols
Synthesis of Dibutyltin Maleate

A common method for the synthesis of dibutyltin maleate involves the reaction of dibutyltin

oxide with maleic anhydride.[9]

Materials:

o Dibutyltin oxide, finely divided

e Maleic anhydride

« Inert cycloaliphatic hydrocarbon solvent (e.g., cyclohexane)[9]

e Tumbling type mixing apparatus

» Reaction vessel with heating and cooling capabilities[9]

Procedure:
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A mixture of finely divided dibutyltin oxide (3 moles) and maleic anhydride (1.5 moles) is
blended in a tumbling type mixing apparatus.

Alternatively, substantially stoichiometric amounts of maleic anhydride and dibutyltin oxide
are reacted in the presence of an inert cycloaliphatic hydrocarbon solvent (with a boiling
point of at least 75°C) as a reaction medium.[9]

The reaction mixture is heated. The reaction can be maintained at a temperature between
60°C and 130°C.[9]

The progress of the reaction can be monitored by differential thermal analysis, which will
indicate the formation of non-stoichiometric dibutyltin maleate.

After the completion of the reaction, the reaction medium is cooled to approximately 15°C to
35°C to crystallize the dibutyltin maleate product.[9]

The crystallized product is then recovered by filtration.[9]

The recovered product can be dried on trays at a temperature of 50°C to 90°C.[9]

Analysis of Dibutyltin Maleate in PVC Products by
GCIMS

This protocol describes the analysis of dibutyltin compounds in PVC products, adapted from

Japan's Food Sanitation Act.[10]

Materials:

PVC sample

Hydrochloric acid

Sodium tetraethylborate

Acetic acid/sodium acetate buffer solution

Hexane
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e Gas chromatograph-mass spectrometer (GC/MS)
Sample Preparation:

o A small piece of the PVC sample (e.g., 5 mm) is subjected to solvent extraction under acidic
conditions using hydrochloric acid.[10]

e The extract is then derivatized using sodium tetraethylborate. This is done by adding an
acetic acid/sodium acetate buffer solution and a sodium tetraethylborate aqueous solution,
followed by vigorous shaking.[10]

e The hexane layer containing the derivatized dibutyltin is collected for GC/MS analysis.[10]
GC/MS Analysis:
e The derivatized sample is injected into the GC/MS system.[10]

e The analysis is typically performed in selected ion monitoring (SIM) mode for enhanced
sensitivity and specificity.[10]

o Quantitation is achieved by comparing the peak area of the derivatized dibutyltin in the
sample to that of a standard solution of known concentration.[10]

Biological Activity and Signaling Pathways

Dibutyltin compounds, including dibutyltin maleate, have been shown to exert significant
biological effects, including immunotoxicity and developmental toxicity.[6][11][12][13] Notably,
these compounds are identified as agonists for Peroxisome Proliferator-Activated Receptor
gamma (PPARYy) and Retinoid X Receptor alpha (RXRa), which are key regulators of
adipogenesis and inflammation.[11][14]

PPARY/IRXRa Signaling Pathway

The following diagram illustrates the proposed mechanism of action for dibutyltin maleate in
activating the PPARY/RXRa signaling pathway, leading to adipogenesis.
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Caption: Activation of the PPARY/RXRa pathway by Dibutyltin Maleate.

Experimental and Analytical Workflows

The following diagram outlines a general workflow for the synthesis and subsequent analysis of
dibutyltin maleate.
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Caption: General workflow for synthesis and analysis of Dibutyltin Maleate.
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Conclusion

Dibutyltin maleate is a commercially significant organotin compound with well-defined
applications in the polymer industry. Its synthesis and analysis are achievable through
established chemical protocols. However, its biological activity, particularly its role as an
endocrine disruptor through the activation of the PPARy/RXRa signaling pathway, warrants
careful consideration in its handling and application, especially for professionals in drug
development and life sciences. Further research is necessary to fully elucidate the long-term
health effects of exposure to dibutyltin compounds.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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